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Compound of Interest

Compound Name:
Ethyl 3-Phenylpiperidine-4-

carboxylate Hydrochloride

CAS No.: 859964-76-4

Cat. No.: B1449168

Get Quote

Executive Summary: The Phenylpiperidine Paradox
The 4-phenylpiperidine class represents a pivotal chapter in medicinal chemistry, marking the

transition from natural phenanthrene alkaloids (Morphine) to fully synthetic opioids. Discovered

serendipitously in 1939 by Eisleb and Schaumann while searching for anticholinergics, the

prototype Meperidine (Pethidine) demonstrated that the rigid pentacyclic skeleton of morphine

was not required for opioid activity.

However, this scaffold presents a unique "efficacy-toxicity paradox." While structural

modifications can yield agents 500x more potent than morphine (e.g., specific N-phenethyl

derivatives), subtle synthetic missteps can generate neurotoxins capable of inducing

irreversible Parkinsonism (MPTP). This guide dissects the Structure-Activity Relationships

(SAR) that govern this delicate balance, comparing the performance of key derivatives against

modern alternatives.
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The core pharmacophore consists of a piperidine ring with a phenyl group and a functional

group (ester, ketone, or esterified alcohol) at the C-4 position.

The "Morphine Rule" Alignment:

Tertiary Nitrogen: Mimics the nitrogen of morphine's D-ring.

Quaternary Carbon (C-4): Corresponds to C-13 of morphine.

Phenyl Ring: Mimics the A-ring of morphine.

Detailed SAR Analysis: The Optimization Logic
Region A: The Nitrogen Substituent (The "Address")
The nitrogen atom is the anchor for receptor affinity. Its basicity allows for protonation at

physiological pH, forming an ionic bond with Asp147 of the Mu-opioid receptor (MOR).

Methyl (Standard): Meperidine possesses an N-methyl group. While active, it represents a

baseline affinity (Ki ≈ 450 nM).

Phenethyl (The Potency Jump): Replacing the N-methyl with an N-phenethyl group (e.g.,

Pheneridine) dramatically increases potency (approx. 2-3x morphine).

Mechanistic Insight: The phenethyl group accesses an accessory hydrophobic binding

pocket on the receptor, mimicking the distance between the Tyrosine and Phenylalanine

residues in endogenous enkephalins.

N-Allyl/Cyclopropylmethyl: Unlike the morphine scaffold, where these substitutions yield

antagonists (e.g., Naloxone), in the 4-phenylpiperidine series, they often result in reduced

agonist activity rather than pure antagonism.

Region B: The C-4 Substituents (The "Message")
The nature of the substituent at C-4 determines the binding mode and efficacy.

Esters (Meperidine): The ethyl ester (-COOEt) provides moderate affinity. Hydrolysis of this

ester leads to the inactive acid (meperidinic acid), limiting duration of action.
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Ketones (Ketobemidone): Replacing the ester with a ketone (-C(=O)Et) significantly

enhances potency.

Performance: Ketobemidone is ~1-2x the potency of morphine and has a better side-effect

profile regarding histamine release compared to meperidine.

Reversed Esters (Prodines/MPPP): Changing the C-4 substituent to a propionoxy group (-

OCOEt) creates the "prodine" series.

Critical Warning: This structural change facilitates the elimination reaction that forms

MPTP (see Safety Section).

Region C: Ring Substitutions & Stereochemistry
3-Methyl Substitution (Prodine Series): Adding a methyl group at C-3 introduces chirality and

locks the phenyl ring conformation.

Beta-Prodine (cis-3-Me/4-Ph): The phenyl ring adopts an equatorial conformation. Potency

is ~5x that of Alpha-prodine.[1]

Alpha-Prodine (trans-3-Me/4-Ph): The phenyl ring is axial. Lower potency (~0.97x

morphine).

m-Hydroxyl on Phenyl Ring (Ketobemidone): Adding a meta-hydroxyl group mimics the

phenolic -OH of morphine (position 3). This creates a crucial hydrogen bond with the

receptor, significantly boosting affinity compared to the non-hydroxylated analog.

Comparative Performance Matrix
The following table contrasts the 4-phenylpiperidine class (Meperidine, Ketobemidone) with the

4-anilidopiperidine alternative (Fentanyl) and the natural standard (Morphine).
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Feature
Meperidine
(Pethidine)

Ketobemidone
Fentanyl
(Alternative)

Morphine
(Benchmark)

Class
4-

Phenylpiperidine

4-

Phenylpiperidine

4-

Anilidopiperidine
Phenanthrene

Receptor Affinity

(Ki)
~450 nM (Weak)

> 100 nM

(Moderate)*

~1.35 nM (Very

High)
~1-3 nM (High)

Relative Potency 0.1x 1.0 - 1.5x 100x 1.0x (Reference)

Duration of

Action
2–4 Hours 3–5 Hours 0.5–1 Hour (IV) 4–5 Hours

Metabolic Risk
Normeperidine

(Seizures)
Low neurotoxicity

Inactive

metabolites

M3G

(Hyperalgesia)

Lipophilicity Moderate Moderate
High (Rapid BBB

cross)

Low (Slow BBB

cross)

*Note: While Ketobemidone's Ki is lower than Fentanyl's, its high efficacy and lipophilicity result

in clinical analgesia comparable to Morphine.

Visualization: SAR Decision Tree
The following diagram illustrates the logical flow of structural modifications and their

consequences on potency and toxicity.
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Figure 1: Structural optimization pathways for 4-phenylpiperidines. Green nodes indicate

enhanced therapeutic value; Red/Black nodes indicate toxicity risks.

Safety & Toxicology: The MPTP Mechanism
A critical aspect of working with 4-phenylpiperidines (specifically the reversed ester MPPP) is

the risk of generating MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine). This occurs via

elimination of the propionoxy group during synthesis if temperature/pH are not strictly

controlled.

Mechanism of Action (The Lethal Pathway):

Transport: MPTP is lipophilic and crosses the Blood-Brain Barrier (BBB).[2]

Bioactivation: In glial cells, MAO-B oxidizes MPTP to MPP+.[2]

Uptake: MPP+ is a substrate for the Dopamine Transporter (DAT) and accumulates in

dopaminergic neurons in the Substantia Nigra.
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Toxicity: MPP+ inhibits Complex I of the mitochondrial electron transport chain, causing ATP

depletion and cell death (Parkinsonism).[3]
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Figure 2: The bioactivation pathway of MPTP, a common impurity in the synthesis of MPPP

(reversed ester 4-phenylpiperidines).
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To validate the SAR of new derivatives, the following protocols are industry standard.

Protocol 1: In Vitro Radioligand Binding Assay (Mu-
Opioid Receptor)
Purpose: To determine the affinity (

) of the test compound for the MOR.

Membrane Preparation:

Use CHO-K1 cells stably expressing human Mu-opioid receptor (hMOR).

Homogenize cells in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

Centrifuge at 40,000 x g for 20 min; resuspend pellet.

Incubation:

Ligand: Use

-DAMGO (0.5 nM) as the specific agonist radioligand.

Test Compound: Add varying concentrations (

to

M).

Non-specific Binding: Define using 10 µM Naloxone.

Incubate for 60 min at 25°C.

Filtration & Counting:

Terminate reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3%

PEI to reduce non-specific binding).

Wash 3x with ice-cold buffer.
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Measure radioactivity via liquid scintillation counting.

Analysis:

Calculate

using non-linear regression.

Convert to

using the Cheng-Prusoff equation:

.

Protocol 2: In Vivo Hot-Plate Analgesia Test
Purpose: To assess central analgesic efficacy (

) and duration.

Subjects: Male Swiss Webster mice (20-30g).

Baseline Measurement:

Place mouse on a hot plate maintained at 55.0 ± 0.5°C.

Measure latency to first sign of discomfort (hind paw lick or jump).

Cut-off: 30 seconds to prevent tissue damage.

Administration: Inject test compound (s.c. or i.p.) at log-spaced doses.

Testing:

Measure latency at 15, 30, 60, and 120 minutes post-injection.

Calculation:

Convert latencies to % Maximum Possible Effect (%MPE):
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Calculate

(dose producing 50% MPE) via probit analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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